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4-Desfluoro Sitagliptin 4-Desfluoro Sitagliptin
Brand Name: Vulcanchem
CAS No.: 1345822-87-8
VCID: VC0031761
InChI: InChI=1S/C16H16F5N5O.H3O4P/c17-10-1-2-12(18)9(5-10)6-11(22)7-14(27)25-3-4-26-13(8-25)23-24-15(26)16(19,20)21;1-5(2,3)4/h1-2,5,11H,3-4,6-8,22H2;(H3,1,2,3,4)/t11-;/m1./s1
SMILES: C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=C(C=CC(=C3)F)F)N.OP(=O)(O)O
Molecular Formula: C₁₆H₁₉F₅N₅O₅P
Molecular Weight: 487.32

4-Desfluoro Sitagliptin

CAS No.: 1345822-87-8

Reference Standards

VCID: VC0031761

Molecular Formula: C₁₆H₁₉F₅N₅O₅P

Molecular Weight: 487.32

4-Desfluoro Sitagliptin - 1345822-87-8

CAS No. 1345822-87-8
Product Name 4-Desfluoro Sitagliptin
Molecular Formula C₁₆H₁₉F₅N₅O₅P
Molecular Weight 487.32
IUPAC Name (3R)-3-amino-4-(2,5-difluorophenyl)-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]butan-1-one;phosphoric acid
Standard InChI InChI=1S/C16H16F5N5O.H3O4P/c17-10-1-2-12(18)9(5-10)6-11(22)7-14(27)25-3-4-26-13(8-25)23-24-15(26)16(19,20)21;1-5(2,3)4/h1-2,5,11H,3-4,6-8,22H2;(H3,1,2,3,4)/t11-;/m1./s1
SMILES C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=C(C=CC(=C3)F)F)N.OP(=O)(O)O
Synonyms (R)-3-Amino-4-(2,5-difluorophenyl)-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)butan-1-one-phosphate
PubChem Compound 71253039
Last Modified Nov 11 2021
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